
Strombine: A Key Biomarker for Environmental
Stress in Marine Invertebrates

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strombine

Cat. No.: B152461 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Strombine, an opine, is a small molecule that accumulates in the tissues of many marine

invertebrates, particularly bivalve mollusks, in response to environmental stressors that induce

a shift to anaerobic metabolism. Under conditions of oxygen limitation (hypoxia or anoxia),

elevated temperatures, or exposure to certain pollutants, these organisms rely on anaerobic

glycolysis to meet their energy demands. Strombine, formed through the reductive

condensation of pyruvate and glycine, serves as a temporary sink for glycolytic end products,

thereby allowing for the continued production of ATP. The concentration of strombine in

various tissues can, therefore, serve as a sensitive and reliable biomarker for assessing the

physiological stress experienced by these organisms in their natural environment or in

laboratory settings. This document provides detailed application notes and protocols for the use

of strombine as an environmental stress biomarker.

Data Presentation
The following tables summarize quantitative data on strombine concentrations in various

marine invertebrates under different environmental stress conditions. This data highlights the

potential of strombine as a measurable indicator of physiological stress.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b152461?utm_src=pdf-interest
https://www.benchchem.com/product/b152461?utm_src=pdf-body
https://www.benchchem.com/product/b152461?utm_src=pdf-body
https://www.benchchem.com/product/b152461?utm_src=pdf-body
https://www.benchchem.com/product/b152461?utm_src=pdf-body
https://www.benchchem.com/product/b152461?utm_src=pdf-body
https://www.benchchem.com/product/b152461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Strombine Concentration in Bivalve Tissues in Response to Anoxia

Species Tissue
Stress
Condition

Duration of
Stress

Strombine
Concentrati
on (μmol/g
wet weight)

Reference

Crassostrea

virginica

Adductor

Muscle
Anoxia 24 hours Not detected [1]

Crassostrea

virginica

Adductor

Muscle

Recovery

from Anoxia
6 hours 4.0 [1]

Crassostrea

virginica
Mantle

Recovery

from Anoxia
2 hours

Minor

accumulation
[1]

Crassostrea

virginica
Gill

Recovery

from Anoxia
2 hours

Minor

accumulation
[1]

Mercenaria

mercenaria

Adductor

Muscle

Environmenta

l Anoxia
Not specified Accumulates [2]

Mercenaria

mercenaria
Foot Muscle

Environmenta

l Anoxia
Not specified Accumulates [2]

Table 2: Strombine and Alanopine Dehydrogenase Activity in Bivalve Tissues

Species Tissue Enzyme
Specific
Activity (U/g
wet weight)

Reference

Mercenaria

mercenaria
Adductor Muscle

Strombine

Dehydrogenase
54 [2]

Mercenaria

mercenaria
Gill

Alanopine

Dehydrogenase
4.1 [2]
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Environmental stress, particularly hypoxia, triggers a metabolic shift from aerobic respiration to

anaerobic glycolysis in marine invertebrates. This shift is crucial for survival when oxygen is

limited.

Anaerobic Glycolysis and Strombine Formation
Under anaerobic conditions, the final product of glycolysis, pyruvate, cannot enter the Krebs

cycle and oxidative phosphorylation. To regenerate NAD+ required for glycolysis to continue,

pyruvate is instead metabolized to other end products. In many marine invertebrates, this

involves the synthesis of opines like strombine and alanopine.

The formation of strombine is catalyzed by the enzyme strombine dehydrogenase, which

facilitates the reductive condensation of pyruvate with the amino acid glycine. This reaction

consumes NADH, thus regenerating NAD+ and allowing glycolysis to proceed, albeit with a

much lower ATP yield compared to aerobic respiration. The accumulation of strombine is a

direct consequence of this metabolic adaptation to anaerobic conditions.
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Environmental Stress (e.g., Hypoxia)

Glucose Glycolysis Pyruvate
Strombine

Dehydrogenase

Glycine

NAD+

Strombine

NADH + H+
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Frozen Tissue Sample

Homogenize in cold 6% PCA

Centrifuge (10,000 x g, 10 min, 4°C)

Collect Supernatant

Neutralize with KOH to pH 7.0

Centrifuge (10,000 x g, 10 min, 4°C)

Collect Supernatant (Strombine Extract)

HPLC or NMR Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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